N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea

• IUPAC Name: 1-(5-chloro-2,4-dimethoxyphenyl)-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C15H14ClFN2O2S/c1-20-13-8-14(21-2)12(7-9(13)16)19-15(22)18-11-6-4-3-5-10(11)17/h3-8H,1-2H3,(H2,18,19,22)
• InChI Key: UYAJYUWNCUCPKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=S)NC2=CC=CC=C2F)Cl)OC
• Molecular Formula: C15H14ClFN2O2S
• Molecular Weight: 340.8 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea, also known as CFT or WIN 35,065-2, is a chemical compound that has been widely used in scientific research due to its potential applications in the field of neuroscience. CFT is a potent inhibitor of the dopamine transporter, a protein that plays a crucial role in the regulation of dopamine levels in the brain.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea has been extensively used in scientific research as a tool to study the dopamine transporter and its role in various neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea has been used to label the dopamine transporter in vivo and in vitro, allowing for the visualization and quantification of the protein's distribution and activity in the brain. Additionally, N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea has been used to study the effects of various drugs and compounds on the dopamine transporter, providing insights into the mechanisms of action of these substances.

Mechanism of Action

The mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea is based on its ability to bind to the dopamine transporter and inhibit its function. The dopamine transporter is responsible for the reuptake of dopamine from the synaptic cleft, thereby regulating the levels of dopamine in the brain. N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea binds to the dopamine transporter with high affinity, preventing the reuptake of dopamine and leading to an increase in dopamine levels in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea are primarily related to its inhibition of the dopamine transporter. The increase in dopamine levels in the brain can lead to various effects such as increased locomotor activity, euphoria, and addiction. Additionally, N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea has been shown to have neuroprotective effects in animal models of Parkinson's disease, suggesting potential therapeutic applications for the compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea in lab experiments is its high selectivity and affinity for the dopamine transporter. This allows for the specific labeling and visualization of the protein in vivo and in vitro. However, one of the limitations of using N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea is its potential toxicity and side effects, which can affect the interpretation of the results. Additionally, the synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea can be challenging and time-consuming, which can limit its availability and use in some labs.

Future Directions

There are several future directions for the use of N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea in scientific research. One potential direction is the development of new compounds based on the structure of N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea with improved selectivity and affinity for the dopamine transporter. Additionally, N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea can be used in combination with other compounds and imaging techniques to study the dopamine system in more detail. Finally, the therapeutic potential of N-(5-chloro-2,4-dimethoxyphenyl)-N'-(2-fluorophenyl)thiourea and related compounds for the treatment of neurological disorders such as Parkinson's disease and drug addiction warrants further investigation.